1-(3,4-Dichlorobenzyl)-n-methylpiperidin-4-amine

• Molecular Formula: C13H18Cl2N2
• Molecular Weight: 273.20 g/mol
• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N-methylpiperidin-4-amine
• InChI: InChI=1S/C13H18Cl2N2/c1-16-11-4-6-17(7-5-11)9-10-2-3-12(14)13(15)8-10/h2-3,8,11,16H,4-7,9H2,1H3
• InChI Key: KFAMNTQTTWGVAG-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)CC2=CC(=C(C=C2)Cl)Cl

Description

1-(3,4-Dichlorobenzyl)-n-methylpiperidin-4-amine is a useful research compound. Its molecular formula is C13H18Cl2N2 and its molecular weight is 273.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(3,4-Dichloro-benzyl)-piperidin-4-one (3.1 g) in dichloromethane (50 ml) and acetic acid (0.69 ml) was added methylamine (6 ml of a 1M solution in tetrahydrofuran). The mixture was stirred for 5 minutes before the addition of sodium triacetoxyborohydride (3 g) and the resulting mixture stirred for 72 hours. Sodium bicarbonate solution (100 ml) added and the mixture stirred vigorously for 5 minutes before extraction of the product with dichloromethane (2×200 ml). The organics were separated, bulked and dried, (MgSO4). Purification by Biotage® 40S eluting 10%MeOH/0.5% 800 ammonia/dichloromethane gave the sub-title compound (1.8 g).